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Compound of Interest

Compound Name: alpha-D-Idofuranose

Cat. No.: B15177625 Get Quote

Researchers, scientists, and drug development professionals must adhere to strict safety

protocols for the disposal of all laboratory chemicals, including alpha-D-Idofuranose. While

specific safety data sheets (SDS) for alpha-D-Idofuranose are not readily available, guidance

can be drawn from the procedures for similar non-hazardous carbohydrate compounds. This

document provides a comprehensive overview of the recommended disposal procedures for

alpha-D-Idofuranose, emphasizing safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before handling alpha-D-Idofuranose, it is crucial to wear appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. In case of accidental

exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15177625?utm_src=pdf-interest
https://www.benchchem.com/product/b15177625?utm_src=pdf-body
https://www.benchchem.com/product/b15177625?utm_src=pdf-body
https://www.benchchem.com/product/b15177625?utm_src=pdf-body
https://www.benchchem.com/product/b15177625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental spills should be managed by sweeping up the solid material and placing it into a

suitable, closed container for disposal. Avoid generating dust. Ensure the area is well-

ventilated.

Step-by-Step Disposal Protocol
The proper disposal of alpha-D-Idofuranose should be conducted in accordance with local,

state, and federal regulations. As it is not classified as a hazardous material, the general

procedure for non-hazardous solid waste can be followed.

Waste Characterization: Confirm that the alpha-D-Idofuranose waste is not mixed with any

hazardous solvents or other regulated chemicals. If it is, the mixture must be treated as

hazardous waste.

Containerization: Place the solid alpha-D-Idofuranose waste in a clearly labeled, sealed

container. The label should include the chemical name ("alpha-D-Idofuranose") and indicate

that it is non-hazardous waste.

Disposal Path:

Solid Waste: For pure, uncontaminated alpha-D-Idofuranose, it can typically be disposed

of as non-hazardous solid laboratory waste. This usually involves placing the sealed

container in the designated solid waste stream for your facility.

Dissolved in Solvent: If the alpha-D-Idofuranose is dissolved in a non-hazardous

aqueous solution, it may be permissible to dispose of it down the drain with copious

amounts of water, depending on local wastewater regulations. However, if it is dissolved in

a hazardous solvent, it must be disposed of as chemical hazardous waste.

Consult with EHS: Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance on waste disposal procedures. They can provide

information on the proper disposal streams and any facility-specific requirements.

Chemical and Physical Properties
Understanding the physical and chemical properties of alpha-D-Idofuranose can inform safe

handling and disposal practices.
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Property Value

Molecular Formula C₆H₁₂O₆[1]

Molecular Weight 180.16 g/mol [1]

Appearance Solid (Assumed)

Solubility Soluble in water (Assumed for similar sugars)

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of alpha-
D-Idofuranose.
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alpha-D-Idofuranose Waste

Is it mixed with hazardous chemicals?

Dispose of as Hazardous Chemical Waste

Yes

Is the waste solid or in solution?

No

Consult EHS for Final Approval

Dispose of as Non-Hazardous Solid Waste

Solid

Is the solvent aqueous and non-hazardous?

Solution

No

Dispose down the drain with copious water (Check local regulations)

Yes

Click to download full resolution via product page

Caption: Disposal workflow for alpha-D-Idofuranose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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